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Core Physicochemical Properties of Chloroneb

The table below summarizes the key quantitative data for chloroneb, which is important for understanding

its environmental behavior and experimental handling [1].

Property Value Conditions / Notes

Water Solubility 8 mg/L At 20°C and pH 7

Vapor Pressure 400 mPa At 20°C

Octanol-Water Partition
Coefficient (Log P)

3.58 Indicates a high propensity to dissolve in fats/oils
rather than water.

Henry's Law Constant 1.05
Pa·m³/mol

At 25°C, confirms moderate volatility from water.

Melting Point 134 °C [2]

Soil Degradation (DT₅₀) 130 days Under aerobic conditions, classified as

persistent.
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Experimental Protocols & Methodology

For researchers needing to verify or determine these properties, here are the standard experimental

approaches and considerations based on the data provided.

Solubility Determination

General Protocol: The water solubility of 8 mg/L was determined at 20°C and a neutral pH of 7 [1].
This falls into the "low solubility" category for pesticides.

Methodology Note: The data is classified with a reliability code of "F3," indicating it comes from the
U.S. EPA databases but is from an unverified source [1]. Standard protocols involve equilibrating an

excess of the solid compound in water at a controlled temperature, followed by filtration and
quantitative analysis of the dissolved concentration (e.g., via HPLC or GC-MS).

Vapor Pressure Measurement

General Protocol: The vapor pressure of 400 mPa was measured at 20°C [1].
Methodology Note: This data is tagged as "Q3," meaning it comes from an unverified online source

[1]. Established laboratory methods for measuring vapor pressures in this range include the gas
saturation method or effusion methods. The high value indicates that chloroneb is highly volatile,

meaning drift and loss to the atmosphere during or after application are significant concerns [1].

Mechanism of Action & Signaling Pathway

While not directly related to its solubility, chloroneb's biochemical mechanism provides context for its use.

It belongs to a group of fungicides that exert their effect by inappropriately activating the High-Osmolarity

Glycerol (HOG) signaling pathway in fungi [3]. This pathway is crucial for how fungi respond to osmotic

stress.

The diagram below illustrates this mechanism and the logical workflow for determining it.
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Start: Investigate Fungicide Mechanism

Observe glycerol accumulation
and cell death in target fungi

Hypothesize action via
the HOG pathway

Express HIK1 gene
(Group III Histidine Kinase)

in S. cerevisiae model

Observe conferred susceptibility
to Chloroneb and Hog1 phosphorylation

Mutate HIK1 functional domains
(H736V, D1153E)

Observe loss of susceptibility

Conclusion: Functional Hik1 is required
for Chloroneb's mechanism

Click to download full resolution via product page

Logical workflow for determining Chloroneb's mechanism of action.
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Activation of the HOG pathway by chloroneb leads to intracellular glycerol accumulation. Without actual

osmotic stress, this causes swelling, leakage of cellular contents, and ultimately, fungal cell death [3].

Important Handling & Regulatory Notes

Toxicity Profile: Chloroneb has low to moderate toxicity to mammals and is primarily a skin and
eye irritant [1]. It is classified in Toxicity Category IV (the lowest level) for oral, dermal, and inhalation

exposure [4].
Regulatory Status: Chloroneb is classified as an obsolete fungicide and is not approved under

the European Union's EC Regulation 1107/2009 [1].
Stability & Incompatibilities: The compound is stable in common organic solvents and in the

presence of dilute acids or alkalis but is subject to microbial decomposition in moist soil [2]. It may
react with strong oxidizers [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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